Cas no 299969-48-5 (2-Pyridinamine, 5-chloro-N-(1H-1,2,4-triazol-1-ylmethyl)-)

2-Pyridinamine, 5-chloro-N-(1H-1,2,4-triazol-1-ylmethyl)- structure
299969-48-5 structure
Product name:2-Pyridinamine, 5-chloro-N-(1H-1,2,4-triazol-1-ylmethyl)-
CAS No:299969-48-5
MF:C8H8ClN5
MW:209.635619163513
CID:1440779

2-Pyridinamine, 5-chloro-N-(1H-1,2,4-triazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine, 5-chloro-N-(1H-1,2,4-triazol-1-ylmethyl)-
    • (5-chloro-pyridin-2-yl)-[1,2,4]triazol-1-ylmethyl-amine
    • Inchi: 1S/C8H8ClN5/c9-7-1-2-8(11-3-7)12-6-14-5-10-4-13-14/h1-5H,6H2,(H,11,12)
    • InChI Key: WRZUECBLWLADJI-UHFFFAOYSA-N
    • SMILES: C1(NCN2C=NC=N2)=NC=C(Cl)C=C1

Computed Properties

  • Exact Mass: 209.04704

Experimental Properties

  • Density: 1.46±0.1 g/cm3(Predicted)
  • Boiling Point: 450.8±55.0 °C(Predicted)
  • PSA: 55.63
  • pka: 3.07±0.10(Predicted)

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